Cas no 78283-21-3 (Ethenamine, 2-(2,6-dinitrophenyl)-N,N-dimethyl-, (E)-)

Ethenamine, 2-(2,6-dinitrophenyl)-N,N-dimethyl-, (E)- structure
78283-21-3 structure
Product Name:Ethenamine, 2-(2,6-dinitrophenyl)-N,N-dimethyl-, (E)-
CAS No:78283-21-3
MF:C10H11N3O4
MW:237.212042093277
CID:4186617
PubChem ID:5853650
Update Time:2025-04-24

Ethenamine, 2-(2,6-dinitrophenyl)-N,N-dimethyl-, (E)- Chemical and Physical Properties

Names and Identifiers

    • Ethenamine, 2-(2,6-dinitrophenyl)-N,N-dimethyl-, (E)-
    • Ethenamine, 2-(2,6-dinitrophenyl)-N,N-dimethyl-, (1E)-
    • 78283-21-3
    • (N,N-Dimethylamino)ethenyl-2,6-dinitrobenzene, 97%
    • (E)-2-(2,6-Dinitrophenyl)-N,N-dimethylethen-1-amine
    • (N,N-DIMETHYLAMINO)ETHENYL-2,6-DINITROBENZENE
    • SCHEMBL824981
    • 2-(2,6-Dinitrophenyl)-N,N-dimethylethen-1-amine
    • 79476-53-2
    • 621-593-8
    • (E)-N,N-dimethyl-2-(dinitro-phenyl)ethenamine
    • Inchi: 1S/C10H11N3O4/c1-11(2)7-6-8-9(12(14)15)4-3-5-10(8)13(16)17/h3-7H,1-2H3/b7-6+
    • InChI Key: FTGPISCZYQYHPV-VOTSOKGWSA-N
    • SMILES: C(/N(C)C)=C\C1=C([N+]([O-])=O)C=CC=C1[N+]([O-])=O

Computed Properties

  • Exact Mass: 237.07495584Da
  • Monoisotopic Mass: 237.07495584Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 296
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 94.9Ų

Ethenamine, 2-(2,6-dinitrophenyl)-N,N-dimethyl-, (E)- Related Literature

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